
2-(2-Methoxyphenyl)pyrrolidine CAS number
and supplier

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(2-Methoxyphenyl)pyrrolidine

Cat. No.: B011805 Get Quote

Technical Guide: 2-(2-Methoxyphenyl)pyrrolidine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(2-Methoxyphenyl)pyrrolidine,

a heterocyclic organic compound. Due to the limited publicly available data specific to this

molecule, this document summarizes its fundamental chemical properties, identifies

commercial suppliers, and extrapolates potential areas of scientific interest based on the

broader pharmacology of the pyrrolidine scaffold. This guide aims to serve as a foundational

resource for researchers and professionals in drug discovery and development by highlighting

its chemical characteristics and suggesting potential avenues for future investigation.

Chemical Identity and Properties
2-(2-Methoxyphenyl)pyrrolidine is a substituted pyrrolidine derivative. The core structure

consists of a five-membered nitrogen-containing ring (pyrrolidine) attached to a methoxy-

substituted phenyl group at the 2-position.

Table 1: Physicochemical Data for 2-(2-Methoxyphenyl)pyrrolidine and its Hydrochloride Salt
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Property
2-(2-
Methoxyphenyl)pyrrolidine
(Free Base)

2-(2-
Methoxyphenyl)pyrrolidine
HCl

CAS Number 103857-96-1[1][2][3] 111953-46-9[4]

Molecular Formula C₁₁H₁₅NO C₁₁H₁₆ClNO[4]

Molecular Weight 177.24 g/mol 213.70 g/mol [4]

Appearance Not specified Not specified

Purity Typically ≥97% Typically ≥97%[4]

Storage Room temperature[4] Room temperature[4]

Commercial Availability
2-(2-Methoxyphenyl)pyrrolidine and its hydrochloride salt are available from several chemical

suppliers, catering primarily to the research and development market.

Table 2: Sourcing Information for 2-(2-Methoxyphenyl)pyrrolidine

Supplier Product Form Purity
Contact
Information

Sigma-Aldrich Free Base Not specified --INVALID-LINK--[1]

Parchem Free Base Not specified --INVALID-LINK--[2][3]

Acrotein ChemBio Inc. HCl Salt 97% --INVALID-LINK--[4]

Santa Cruz

Biotechnology, Inc.
HCl Salt Not specified --INVALID-LINK--

CP Lab Safety
(R)-enantiomer, Free

Base
98% --INVALID-LINK--

Note: Availability and purity may vary. It is recommended to contact the suppliers directly for the

most current information.
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Potential Pharmacological Significance and Areas
for Investigation
While direct experimental data on the biological activity of 2-(2-Methoxyphenyl)pyrrolidine is

scarce in peer-reviewed literature, the pyrrolidine moiety is a well-established scaffold in

medicinal chemistry, present in numerous biologically active compounds. The structural

features of 2-(2-Methoxyphenyl)pyrrolidine suggest potential interactions with various

biological targets.

Neurological Targets
The pyrrolidine ring is a core component of several compounds targeting the central nervous

system. For instance, derivatives of pyrrolidine are known to act as ligands for various

receptors, including dopamine and opioid receptors. The methoxyphenyl group can also

influence receptor affinity and selectivity.

Hypothetical Signaling Pathway Exploration:

Given the structural similarities to known psychoactive compounds, one could hypothesize its

potential interaction with dopaminergic or serotonergic pathways. For example, if it were to act

as a dopamine reuptake inhibitor, it would increase the concentration of dopamine in the

synaptic cleft, leading to enhanced downstream signaling.
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Caption: Hypothetical interaction of 2-(2-Methoxyphenyl)pyrrolidine with the dopaminergic

synapse.

Asymmetric Synthesis and Catalysis
Chiral pyrrolidine derivatives are widely used as organocatalysts in asymmetric synthesis. The

stereocenter at the 2-position of the pyrrolidine ring can provide a chiral environment for

stereoselective transformations. Future research could explore the catalytic activity of

enantiomerically pure forms of 2-(2-Methoxyphenyl)pyrrolidine in various organic reactions.

Experimental Protocols: A General Framework
Specific experimental protocols for 2-(2-Methoxyphenyl)pyrrolidine are not readily available.

However, based on the general procedures for similar compounds, the following workflows can

be proposed for its synthesis and biological evaluation.
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General Synthetic Workflow
The synthesis of 2-substituted pyrrolidines can be achieved through various established

methods. A common approach involves the cyclization of a suitable precursor.
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(2-Methoxyphenyl)pyrrolidine.

Biological Screening Workflow
To investigate the potential biological activities of 2-(2-Methoxyphenyl)pyrrolidine, a tiered

screening approach is recommended.
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Caption: A proposed workflow for the biological evaluation of 2-(2-Methoxyphenyl)pyrrolidine.

Conclusion and Future Directions
2-(2-Methoxyphenyl)pyrrolidine is a readily accessible chemical entity with potential for

further scientific exploration. While direct biological data is currently lacking, its structural

features suggest that it could be a valuable building block for the synthesis of novel compounds

with interesting pharmacological properties, particularly in the area of neuroscience. Future

research should focus on the enantioselective synthesis of this compound and a systematic

evaluation of its biological activity against a panel of relevant molecular targets. Such studies

will be crucial in unlocking the full potential of this and related pyrrolidine derivatives in drug

discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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